Cas no 1261912-86-0 (4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1261912-86-0
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD18322253
• CID: 2763050
• PubChem ID: 53228083
• Update Time: 2025-05-21

4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-(3-METHYLSULFONYLPHENYL)BENZOIC ACID
• 1261912-86-0
• MFCD18322253
• 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID20691616
• 5-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322253
• Inchi： 1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)13-8-10(15)5-6-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： KOUOXSLIUMCSAR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=C(C=CC=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 294.03620816Da
• Monoisotopic Mass: 294.03620816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid

4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid: A Comprehensive Overview

4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, also known by its CAS No. 1261912-86-0, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorine atom and a methylsulfonylphenyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid involves a series of intricate organic reactions, including Friedel-Crafts acylation, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and cost while improving yield.

In terms of physical properties, 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid exhibits a melting point of approximately 280°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and applications. The compound's stability under different conditions has also been extensively studied, with recent findings indicating that it remains stable under acidic and basic conditions but undergoes hydrolysis under extreme alkaline conditions.

The pharmacological potential of 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid has been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, the compound has shown promise in antitumor studies, with research indicating its ability to induce apoptosis in cancer cells through modulation of key signaling pathways. These findings underscore the importance of further exploring its therapeutic applications.

In the field of agrochemistry, 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid has been investigated as a potential herbicide due to its ability to inhibit plant growth regulators such as auxins. Recent studies have highlighted its effectiveness against various weeds without causing significant harm to crops, making it a promising candidate for sustainable agricultural practices.

The environmental impact of 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid has also been evaluated in recent years. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further studies are required to assess its long-term ecological effects and ensure its safe use in industrial applications.

In conclusion, 4-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, CAS No. 1261912-86-0, is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its potential uses and effects, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.